Cas no 1220033-73-7 (N,N-Dipropyl-4-piperidinecarboxamide hydrochloride)
N,N-Dipropyl-4-piperidinecarboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N,N-DIPROPYL-4-PIPERIDINECARBOXAMIDE HYDROCHLORIDE
- N,N-dipropylpiperidine-4-carboxamide hydrochloride
- N,N-Dipropyl-4-piperidinecarboxamide hydrochloride
-
- Inchi: 1S/C12H24N2O.ClH/c1-3-9-14(10-4-2)12(15)11-5-7-13-8-6-11;/h11,13H,3-10H2,1-2H3;1H
- InChI Key: VAGIMSPXCXBLAV-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1CCNCC1)N(CCC)CCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 182
- Topological Polar Surface Area: 32.299
N,N-Dipropyl-4-piperidinecarboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N044120-125mg |
N,N-Dipropyl-4-piperidinecarboxamide hydrochloride |
1220033-73-7 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N044120-250mg |
N,N-Dipropyl-4-piperidinecarboxamide hydrochloride |
1220033-73-7 | 250mg |
$ 375.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1672531-5g |
N,N-dipropylpiperidine-4-carboxamide hydrochloride |
1220033-73-7 | 98% | 5g |
¥5611.00 | 2024-08-09 |
N,N-Dipropyl-4-piperidinecarboxamide hydrochloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on N,N-Dipropyl-4-piperidinecarboxamide hydrochloride
Introduction to N,N-Dipropyl-4-piperidinecarboxamide hydrochloride (CAS No: 1220033-73-7)
N,N-Dipropyl-4-piperidinecarboxamide hydrochloride, a compound with the chemical formula C12H20ClN2O, is a derivative of piperidine that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its hydrochloride salt form, which enhances its solubility and bioavailability, making it a promising candidate for various therapeutic applications. The CAS number 1220033-73-7 uniquely identifies this molecule and distinguishes it from other related compounds in chemical databases and literature.
The structure of N,N-Dipropyl-4-piperidinecarboxamide hydrochloride features a piperidine ring substituted with two propyl groups at the 1-position and an amide group at the 4-position. This specific arrangement of functional groups imparts unique pharmacological properties that have been the subject of extensive research. The amide group, in particular, is known to contribute to the compound's ability to interact with biological targets, making it a valuable scaffold for drug design.
In recent years, there has been a growing interest in exploring the potential of N,N-Dipropyl-4-piperidinecarboxamide hydrochloride in the treatment of various neurological and psychiatric disorders. The piperidine core is a common motif in many drugs that target central nervous system (CNS) receptors, including serotonin and dopamine receptors. The propyl groups enhance lipophilicity, which can improve crossing the blood-brain barrier, while the amide group provides a site for further chemical modifications to optimize pharmacokinetic and pharmacodynamic properties.
One of the most compelling aspects of N,N-Dipropyl-4-piperidinecarboxamide hydrochloride is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the amide group have been explored to improve metabolic stability and reduce off-target effects.
The compound has also been investigated for its role in modulating neurotransmitter systems. Preclinical studies suggest that N,N-Dipropyl-4-piperidinecarboxamide hydrochloride may exert its effects by interacting with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These interactions are relevant to conditions such as depression, anxiety, and cognitive disorders. Additionally, its potential influence on dopamine receptors has implications for disorders like Parkinson's disease and schizophrenia.
The synthesis of N,N-Dipropyl-4-piperidinecarboxamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization with propyl groups and introduction of the amide moiety. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for N,N-Dipropyl-4-piperidinecarboxamide hydrochloride. Techniques such as flow chemistry and catalytic processes have been employed to streamline synthetic routes and reduce environmental impact. These innovations are crucial for facilitating further research and potential commercialization of derivatives based on this scaffold.
From a regulatory perspective, N,N-Dipropyl-4-piperidinecarboxamide hydrochloride must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies involving cell culture assays, animal models, and pharmacokinetic studies are essential components of this process. These studies provide critical data on dosage response, toxicity profiles, and potential side effects.
The future directions for research on N,N-Dipropyl-4-piperidinecarboxamide hydrochloride are multifaceted. One area of focus is the development of more potent and selective analogs through structure-activity relationship (SAR) studies. By systematically varying substituents on the piperidine ring and amide group, researchers aim to identify compounds with improved therapeutic profiles.
Another promising avenue is exploring N,N-Dipropyl-4-piperidinecarboxamide hydrochloride's role in combination therapies. Its interactions with other neurotransmitter systems suggest that it could be used in conjunction with existing treatments to enhance overall efficacy or reduce adverse effects. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug development.
The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for studying receptor mechanisms and developing new imaging agents for neurological disorders. Advanced techniques such as positron emission tomography (PET) have been utilized to visualize receptor binding in vivo using radiolabeled derivatives.
In conclusion, N,N-Dipropyl-4-piperidinecarboxamide hydrochloride (CAS No: 1220033-73-7) represents a significant advancement in pharmaceutical research due to its versatile structural framework and promising biological activities. Ongoing studies continue to uncover new therapeutic possibilities, making it a cornerstone compound in drug discovery efforts aimed at treating neurological and psychiatric disorders.
1220033-73-7 (N,N-Dipropyl-4-piperidinecarboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)